Non-Hallucinogenic Profile in HTR Assay
AAZ-A-154 produces zero head-twitch responses (HTR) in mice across all doses tested, whereas classical psychedelics such as LSD and psilocybin induce robust, dose-dependent HTR at behaviorally active doses. In the same study, the psychLight biosensor—a genetically encoded 5-HT2AR conformational sensor—confirmed that AAZ-A-154 does not activate the hallucinogenic signaling conformation of the receptor, acting instead as a competitive antagonist in the psychLight fluorescence assay [1]. This provides a direct, within-study demonstration that AAZ-A-154 is functionally distinct from hallucinogenic 5-HT2A agonists despite sharing the same receptor target.
| Evidence Dimension | Hallucinogenic liability – Head-Twitch Response (HTR) count in mice |
|---|---|
| Target Compound Data | AAZ-A-154: 0 HTR across multiple doses; psychLight fluorescence signal negative (antagonist mode) [1] |
| Comparator Or Baseline | LSD and psilocybin: robust, dose-dependent HTR; positive psychLight fluorescence (agonist mode) [1] |
| Quantified Difference | Zero HTR counts for AAZ-A-154 vs. significant HTR counts for LSD/psilocybin (p < 0.0001 vs. vehicle for hallucinogens). In the psychLight assay, AAZ-A-154 reduced fluorescence below baseline (antagonist mode), whereas LSD increased fluorescence by >200% above baseline [1]. |
| Conditions | In vivo HTR assay in C57BL/6J mice; psychLight fluorescence imaging in HEK293T cells expressing 5-HT2AR; direct comparison from Cell 2021 study (Dong et al.) [1]. |
Why This Matters
Demonstrates that AAZ-A-154 can engage the therapeutic neuroplasticity-promoting target (5-HT2AR) without activating the hallucination-associated signaling pathway, enabling outpatient, at-home administration—a selecting advantage over all Schedule I psychedelics for both clinical and research procurement.
- [1] Dong C, Ly C, Dunlap LE, Vargas MV, Sun J, Hwang IW, Azinfar A, Oh WC, Wetsel WC, Olson DE, Tian L. Psychedelic-inspired drug discovery using an engineered biosensor. Cell. 2021 May 13;184(10):2779-2792.e18. doi: 10.1016/j.cell.2021.03.043. View Source
